Cas no 1361534-08-8 (3'-Methoxy-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 3'-Methoxy-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361534-08-8
• MF: C₁₄H₈Cl₃F₃O
• MW: 355.566931724548
• CID: 4790188
• Update Time: 2025-05-24

3'-Methoxy-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxy-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3O/c1-21-11-4-2-3-8(12(11)14(18,19)20)9-5-7(15)6-10(16)13(9)17/h2-6H,1H3
• InChI Key： RWBBCYJKJVIJGG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC=C(C=1C(F)(F)F)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2

Additional information on 3'-Methoxy-2,3,5-trichloro-2'-(trifluoromethyl)biphenyl

3'-Methoxy-2,3,5-Trichloro-2'-(Trifluoromethyl)Biphenyl: A Comprehensive Overview

The compound 3'-Methoxy-2,3,5-Trichloro-2'-(Trifluoromethyl)Biphenyl, identified by the CAS number 1361534-08-8, is a highly specialized organic molecule with a unique structure and diverse applications. This biphenyl derivative is characterized by its two aromatic rings connected by a single bond, with substituents that include methoxy, trichloro, and trifluoromethyl groups. These functional groups impart distinctive chemical properties, making this compound valuable in various fields such as materials science, pharmaceuticals, and agrochemicals.

Recent studies have highlighted the potential of 3'-Methoxy-2,3,5-Trichloro-2'-(Trifluoromethyl)Biphenyl in enhancing the efficiency of organic photovoltaic devices. Researchers have found that the trifluoromethyl group significantly improves the molecule's electron-withdrawing ability, which is crucial for optimizing charge transport properties in solar cells. This advancement aligns with the growing demand for sustainable energy solutions and underscores the importance of this compound in cutting-edge materials research.

In the pharmaceutical industry, the methoxy group in 3'-Methoxy-2,3,5-Trichloro-2'-(Trifluoromethyl)Biphenyl has been shown to enhance bioavailability and reduce toxicity in preclinical models. This makes the compound a promising candidate for drug development programs targeting chronic diseases such as cancer and neurodegenerative disorders. Collaborative efforts between chemists and biologists have further elucidated its mechanism of action, paving the way for potential clinical applications.

The synthesis of 3'-Methoxy-2,3,5-Trichloro-2'-(Trifluoromethyl)Biphenyl involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethyl group via electrophilic substitution has been optimized to achieve high yields and purity levels. This meticulous synthesis process ensures that the compound meets rigorous quality standards required for both industrial and academic applications.

Beyond its technical applications, this compound has also gained attention in environmental chemistry due to its stability under various conditions. Studies have demonstrated that 3'-Methoxy-2,3,5-Trichloro-2'-(Trifluoromethyl)Biphenyl exhibits minimal degradation in aqueous environments, making it a suitable candidate for use in eco-friendly products. Its resistance to photodegradation further enhances its appeal in industries where long-term performance is critical.

In conclusion, 3'-Methoxy-2,3,5-Trichloro-2'-(Trifluoromethyl)Biphenyl (CAS No. 1361534-08-8) stands out as a versatile compound with significant contributions across multiple scientific domains. Its unique chemical structure and functional groups continue to drive innovative research and development efforts worldwide.